N-(4-chloro-2-methylphenyl)-3-{4-[(isobutylamino)sulfonyl]phenyl}propanamide

• IUPAC Name: N-(4-chloro-2-methylphenyl)-3-[4-(2-methylpropylsulfamoyl)phenyl]propanamide
• InChI: InChI=1S/C20H25ClN2O3S/c1-14(2)13-22-27(25,26)18-8-4-16(5-9-18)6-11-20(24)23-19-10-7-17(21)12-15(19)3/h4-5,7-10,12,14,22H,6,11,13H2,1-3H3,(H,23,24)
• InChI Key: DFDRXSQUDNWXGK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)Cl)NC(=O)CCC2=CC=C(C=C2)S(=O)(=O)NCC(C)C
• Molecular Formula: C20H25ClN2O3S
• Molecular Weight: 408.9 g/mol

Description

This compound is a propanamide derivative, which means it contains a functional group derived from propionic acid (a three-carbon carboxylic acid) and an amine. The molecule also contains a sulfonyl group attached to an aromatic ring, which could potentially influence its reactivity and properties.

Synthesis Analysis

The synthesis of such a compound would likely involve the reaction of an appropriate amine with a sulfonyl chloride to form the sulfonyl amide group. The chloro and methyl groups on the aromatic rings could be introduced through electrophilic aromatic substitution reactions.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of aromatic rings, a sulfonyl group, and an amide group. These functional groups could potentially engage in a variety of interactions, including hydrogen bonding and pi stacking.

Chemical Reactions Analysis

The compound could potentially undergo a variety of reactions. For example, the aromatic rings could participate in electrophilic aromatic substitution reactions. The amide group could be hydrolyzed under acidic or basic conditions to yield a carboxylic acid and an amine.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of polar groups like the amide and sulfonyl groups could increase its solubility in polar solvents. The aromatic rings could contribute to its UV/Vis absorption spectrum.

Mechanism of Action

Without specific context, it’s difficult to predict the mechanism of action of this compound. If it’s a drug or a biologically active compound, its mechanism of action would depend on its specific molecular targets in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties and uses. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

The future research directions for this compound would depend on its current applications. If it’s a pharmaceutical compound, future research could focus on improving its efficacy, reducing its side effects, or exploring new therapeutic applications.